
Benzo(b)triphenylen-10-ol molecular formula
and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo(b)triphenylen-10-ol

Cat. No.: B15474510 Get Quote

An In-Depth Technical Guide on Benzo(b)triphenylen-10-ol

This technical guide provides essential information regarding the molecular properties of

Benzo(b)triphenylen-10-ol, a derivative of the polycyclic aromatic hydrocarbon

Benzo(b)triphenylene. This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical research.

Molecular Formula and Molecular Weight
The core molecular structure of Benzo(b)triphenylen-10-ol is derived from

Benzo(b)triphenylene through the substitution of a hydrogen atom with a hydroxyl (-OH) group

at the 10-position. The molecular formula of the parent compound, Benzo(b)triphenylene, is

C22H14.[1][2] The addition of a hydroxyl group results in the molecular formula C22H14O.

The molecular weight is calculated based on the atomic weights of the constituent elements:

Carbon (C): 22 atoms × 12.011 amu/atom = 264.242 amu

Hydrogen (H): 14 atoms × 1.008 amu/atom = 14.112 amu

Oxygen (O): 1 atom × 15.999 amu/atom = 15.999 amu

This yields a total molecular weight of 294.353 g/mol .
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Quantitative Data Summary
Property Value

Molecular Formula C22H14O

Molecular Weight 294.353 g/mol

Experimental Protocols and Signaling Pathways
A comprehensive search of available scientific literature did not yield specific experimental

protocols, such as synthesis methods or detailed biological assays, for Benzo(b)triphenylen-
10-ol. Similarly, no defined signaling pathways involving this specific molecule have been

documented in the retrieved resources. The research focus in the broader area appears to be

on the parent compound, Benzo(b)triphenylene, and other related derivatives.

Logical Relationship Diagram
The following diagram illustrates the structural relationship between Benzo(b)triphenylene and

its hydroxylated derivative, Benzo(b)triphenylen-10-ol.
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Caption: Structural derivation of Benzo(b)triphenylen-10-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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